4-(bromomethyl)-1-(difluoromethyl)-2-fluorobenzene
Overview
Description
4-(Bromomethyl)-1-(difluoromethyl)-2-fluorobenzene is an organic compound that features a benzene ring substituted with bromomethyl, difluoromethyl, and fluorine groups
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-(bromomethyl)-1-(difluoromethyl)-2-fluorobenzene typically involves the selective introduction of bromomethyl and difluoromethyl groups onto a fluorobenzene ring. One common method includes the bromination of a suitable precursor, followed by difluoromethylation. The reaction conditions often involve the use of brominating agents such as N-bromosuccinimide (NBS) and difluoromethylating agents like difluoromethyl bromide under controlled temperatures and solvent conditions .
Industrial Production Methods
Industrial production of this compound may involve scalable synthetic routes that ensure high yield and purity. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency of the process. Industrial methods may also incorporate advanced purification techniques to isolate the desired product from by-products and impurities .
Chemical Reactions Analysis
Types of Reactions
4-(Bromomethyl)-1-(difluoromethyl)-2-fluorobenzene can undergo various chemical reactions, including:
Substitution Reactions: The bromomethyl group can be substituted with other nucleophiles, leading to the formation of different derivatives.
Oxidation and Reduction: The compound can participate in oxidation and reduction reactions, altering the oxidation state of the substituents.
Coupling Reactions: It can engage in coupling reactions, such as Suzuki or Heck coupling, to form more complex molecules.
Common Reagents and Conditions
Substitution: Nucleophiles like amines or thiols in the presence of a base.
Oxidation: Oxidizing agents such as potassium permanganate or chromium trioxide.
Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride.
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution with an amine can yield an aminomethyl derivative, while oxidation can produce a carboxylic acid derivative .
Scientific Research Applications
4-(Bromomethyl)-1-(difluoromethyl)-2-fluorobenzene has several applications in scientific research:
Chemistry: Used as a building block in organic synthesis to create more complex molecules.
Medicine: Investigated for its role in the synthesis of pharmaceutical intermediates.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism by which 4-(bromomethyl)-1-(difluoromethyl)-2-fluorobenzene exerts its effects involves its ability to participate in various chemical reactions. The bromomethyl and difluoromethyl groups can act as reactive sites, allowing the compound to interact with different molecular targets. The pathways involved may include nucleophilic substitution, radical reactions, and electrophilic aromatic substitution .
Comparison with Similar Compounds
Similar Compounds
- 4-(Chloromethyl)-1-(difluoromethyl)-2-fluorobenzene
- 4-(Bromomethyl)-1-(trifluoromethyl)-2-fluorobenzene
- 4-(Bromomethyl)-1-(difluoromethyl)-3-fluorobenzene
Uniqueness
4-(Bromomethyl)-1-(difluoromethyl)-2-fluorobenzene is unique due to the specific arrangement of its substituents, which imparts distinct reactivity and properties. The presence of both bromomethyl and difluoromethyl groups on the same benzene ring allows for versatile chemical transformations and applications .
Properties
CAS No. |
2101308-76-1 |
|---|---|
Molecular Formula |
C8H6BrF3 |
Molecular Weight |
239 |
Purity |
95 |
Origin of Product |
United States |
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